![molecular formula C10H27Cl2N5 B6174293 {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride CAS No. 2490430-12-9](/img/no-structure.png)
{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride
Overview
Description
{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride, also known as 2-aminoethylpiperazine dihydrochloride (2-AEP-DHC), is an organic compound with a wide range of applications in scientific research. It is an important reagent used in the synthesis of various compounds, and it is also used in diverse biochemical and physiological experiments.
Scientific Research Applications
2-AEP-DHC has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various compounds, such as 1-({2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride)piperazine (1-AEP), 1-({2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride)piperazine-2-carboxylic acid (1-AEP-COOH), and 1-({2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride)piperazine-2-carboxylic acid dihydrochloride (1-AEP-COOH-DHC). It is also used as a ligand in coordination chemistry, a buffer in biological systems, and a chelating agent for metal ions. Furthermore, it is used in biochemical and physiological experiments to study the effects of drugs and other compounds on cells, tissues, and organisms.
Mechanism of Action
2-AEP-DHC acts as a buffer in biological systems, which helps to maintain the pH of the system. It also acts as a chelating agent, which binds to metal ions and prevents them from participating in unwanted chemical reactions. Furthermore, it acts as a ligand in coordination chemistry, which helps to stabilize metal complexes.
Biochemical and Physiological Effects
2-AEP-DHC has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-oxidative effects in cells and tissues. It has also been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs and other compounds. Furthermore, it has been shown to have a protective effect against the damage caused by reactive oxygen species.
Advantages and Limitations for Lab Experiments
The use of 2-AEP-DHC in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easily synthesized. It is also a stable compound and can be used in a wide range of experiments. Furthermore, it is a nontoxic compound and can be used in biological systems without causing any adverse effects. The main limitation of 2-AEP-DHC is that it has a relatively low solubility in water, which limits its use in experiments involving aqueous solutions.
Future Directions
There are several potential future directions for the use of 2-AEP-DHC. It could be used in the development of new drugs and other compounds with anti-inflammatory and anti-oxidative effects. It could also be used in the development of new chelating agents and metal complexes with improved properties. Furthermore, it could be used in the development of new biological systems with improved stability and functionality. Finally, it could be used in the development of new strategies for drug delivery and targeting.
Synthesis Methods
2-AEP-DHC can be synthesized in two main steps. The first step is the preparation of {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloridepiperazine (2-AEP), which is done by the condensation of 1-ethylpiperazine with 2-aminoethanol. This reaction is carried out in aqueous media with the presence of an acid catalyst. The second step is the conversion of 2-AEP to 2-AEP-DHC, which is done by the reaction of 2-AEP with hydrochloric acid. This reaction takes place in an aqueous medium to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride' involves the reaction of two primary amines, 1,2-diaminoethane and 1-(2-chloroethyl)piperazine, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1,2-diaminoethane", "1-(2-chloroethyl)piperazine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1,2-diaminoethane is reacted with 1-(2-chloroethyl)piperazine in the presence of a base such as sodium hydroxide to form the intermediate compound, {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine.", "Step 2: The intermediate compound is then treated with hydrochloric acid to form the dihydrochloride salt of the final compound, {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride." ] } | |
CAS RN |
2490430-12-9 |
Product Name |
{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride |
Molecular Formula |
C10H27Cl2N5 |
Molecular Weight |
288.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
